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Compound of Interest

Compound Name: Tamoxifen-13C6

Cat. No.: B13440751

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the exact mass of Tamoxifen-13C6, a stable
isotope-labeled version of the selective estrogen receptor modulator (SERM), Tamoxifen. The
precise determination of the mass of isotopically labeled compounds is critical for their
application in quantitative bioanalytical assays, metabolic studies, and as internal standards in
mass spectrometry-based research.

Exact Mass of Tamoxifen-13C6

The monoisotopic exact mass of Tamoxifen-13C6 is 377.24504356 Da. This value is
calculated based on the masses of the most abundant isotopes of each element in the
molecule, with the exception of the six carbon atoms that are intentionally replaced with the
Carbon-13 isotope.

Quantitative Data Summary

The following table summarizes the key quantitative data for Tamoxifen and its 13C6
isotopologue. The exact masses are calculated from the sum of the exact masses of their
constituent isotopes.
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Parameter Tamoxifen Tamoxifen-13C6
Molecular Formula C26H20NO C2013CsH29NO
Monoisotopic Exact Mass (Da)  371.224914549[1] 377.24504356(2]

Calculated Monoisotopic Exact
Mass (Da)

371.2249142 377.2450434

Calculation of Monoisotopic Exact Mass: The monoisotopic exact mass is determined by the
sum of the masses of the most abundant naturally occurring isotopes of the constituent atoms.

« Tamoxifen (Cz2sH29NO): (26 x 12.000000000) + (29 x 1.007825032) + (1 x 14.003074004) +
(1 x 15.994914619) = 371.2249142 Da

« Tamoxifen-13C6 (C2013CsH29NO): (20 x 12.000000000) + (6 x 13.003354835) + (29 x
1.007825032) + (1 x 14.003074004) + (1 x 15.994914619) = 377.2450434 Da

The slight difference between the calculated and the literature values can be attributed to
rounding during the individual isotope mass measurements.

The table below lists the exact masses of the stable isotopes used in the calculation.

Isotope Exact Mass (Da)

1H 1.0078250322

12C 12.000000000 (by definition)
13C 13.003354835[3][4]

14N 14.003074004[5]

150 15.994914619

Experimental Protocol for Exact Mass Determination

The determination of the exact mass of a molecule like Tamoxifen-13C6 is performed using
high-resolution mass spectrometry (HRMS). Techniques such as Time-of-Flight (TOF),
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Orbitrap, and Fourier Transform lon Cyclotron Resonance (FT-ICR) provide the necessary

mass accuracy and resolution to distinguish between compounds with the same nominal mass

but different elemental compositions. The following is a detailed methodology for the analysis of

Tamoxifen-13C6 using a Liquid Chromatography-Orbitrap Mass Spectrometer (LC-Orbitrap).

3.1. Sample Preparation

Stock Solution: Accurately weigh approximately 1 mg of Tamoxifen-13C6 and dissolve it in 1
mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

Working Solution: Perform serial dilutions of the stock solution with the mobile phase to
achieve a final concentration in the range of 1-10 pg/mL.

Filtration: Filter the final working solution through a 0.22 um syringe filter to remove any
particulate matter.

3.2. Liquid Chromatography (LC) Parameters

Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 um particle size) is
suitable for the separation.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.
Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.

Column Temperature: 40 °C.

3.3. High-Resolution Mass Spectrometry (HRMS) Parameters

lonization Source: Heated Electrospray lonization (H-ESI) in positive ion mode.

Capillary Voltage: 3.5 kV.
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e Source Temperature: 320 °C.

e Sheath Gas Flow Rate: 40 arbitrary units.

o Auxiliary Gas Flow Rate: 10 arbitrary units.

e Mass Analyzer: Orbitrap.

e Resolution: 70,000 FWHM (Full Width at Half Maximum) at m/z 200.
e Scan Range: m/z 100-1000.

e AGC Target: 1e6.

e Maximum Injection Time: 50 ms.

3.4. Data Analysis

e Mass Calibration: The instrument should be calibrated using a certified calibration solution to
ensure high mass accuracy.

o Data Acquisition: Acquire the data in full scan mode.
o Data Processing: Process the raw data using the instrument's software.

o Exact Mass Determination: Extract the ion chromatogram for the theoretical m/z of
protonated Tamoxifen-13C6 ([M+H]* = 378.2523). Determine the accurate mass from the
mass spectrum of the corresponding chromatographic peak.

o Formula Confirmation: Use the measured accurate mass to confirm the elemental
composition (C2013CesH2oNO) within a mass tolerance of less than 5 ppm.

Visualization of Tamoxifen's Mechanism of Action

Tamoxifen is a selective estrogen receptor modulator (SERM). It acts as an antagonist in breast
tissue, competitively inhibiting the binding of estradiol to the estrogen receptor (ER), thereby
preventing the transcription of estrogen-responsive genes that promote cell proliferation. In
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other tissues, such as the endometrium and bone, it can act as an agonist. The following
diagram illustrates the simplified antagonistic action of Tamoxifen in breast cancer cells.
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Simplified signaling pathway of Tamoxifen's antagonistic action in breast cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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